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For researchers, scientists, and drug development professionals, understanding the nuances of
cross-resistance between different Bacillus thuringiensis (Bt) Cry toxins is critical for developing
durable insect resistance management (IRM) strategies and novel insecticidal proteins. This
guide provides an objective comparison of the performance of various Cry toxins, supported by
experimental data, detailed methodologies, and visual representations of key biological and
experimental processes.

The emergence of insect resistance to Cry toxins expressed in transgenic crops poses a
significant threat to their long-term efficacy. Cross-resistance, where resistance to one toxin
confers resistance to other, structurally similar toxins, is a key factor in the evolution of broad-
spectrum resistance. This guide delves into the data and mechanisms underlying this
phenomenon.

Quantitative Analysis of Cross-Resistance

The degree of cross-resistance between different Cry toxins is typically quantified by comparing
the concentration of toxin required to kill 50% of a test population (LC50) of a resistant insect
strain to that of a susceptible strain. The resistance ratio (RR), calculated as the LC50 of the
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resistant strain divided by the LC50 of the susceptible strain, provides a standardized measure
of resistance.

Below are tables summarizing cross-resistance data from studies on several key lepidopteran
pests.

Helicoverpa armigera (Cotton Bollworm)

Selection of H. armigera with Cryl1Ac has been shown to result in varying levels of cross-
resistance to other Cry toxins. Notably, weak positive cross-resistance is often observed
between CrylAc and Cry2Ab.

Resistant . .
. Susceptible Resistant .
Strain . . . Resistance
Toxin Strain LC50  Strain LC50 ] Reference
(Selected Ratio (RR)
. (nglcm?) (nglcm?)
with)
SCD-r1
CrylAc 0.003 >16 >5300 [1]
(CrylAc)
CrylFa 0.012 0.06 5.0 [1]
Cry2Ab 0.024 0.034 1.4 [1]
C2/3-KO
CrylAc 0.003 >16 >5300 [1]
(CrylAc)
CrylFa 0.012 0.08 6.7 [1]
Cry2Ab 0.024 0.005 0.2 [1]
96-1Ac
CrylAc - - 1000 [2]
(CrylAc)
Cry2Ab - - 6.8 [2]
96-1Ac/2Ab
CrylAc - - 28 [2]
(Cry2Ab)
Cry2Ab - - 34 [2]
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Heliothis virescens (Tobacco Budworm)

Studies on H. virescens have demonstrated that selection with Cry1Ac can lead to significant

cross-resistance to Cry2Aa, highlighting the potential for unexpected resistance profiles.

Resistant . .
) Susceptible Resistant .
Strain . . . Resistance
Toxin Strain LC50  Strain LC50 . Reference
(Selected Ratio (RR)
. (ng/ml) (ng/ml)

with)

CXC
144.09 -

(CrylAc, then  CrylAc 0.85-2.79 289 [31[4]
782.32

Cry2Aa)

Cry2Aa >1000 >1000 [4]

KCBhyb

(CrylAc,then  CrylAc 0.85-2.79 187 [4]

Cry2Aa)

Cry2Aa >1000 >1000 [4]

Pectinophora gossypiella (Pink Bollworm)

Asymmetrical cross-resistance has been observed in P. gossypiella, where selection with

Cry2Ab confers strong cross-resistance to CrylAc, but the reverse is not true. This has

significant implications for the "pyramid” strategy of deploying multiple toxins in a single plant.

[5]16]
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Resistant . .
. Susceptible Resistant .
Strain . . . Resistance
Toxin Strain LC50  Strain LC50 . Reference
(Selected Ratio (RR)
. (ng/ml) (ng/ml)
with)
BX-R
CrylAc 0.2 84 420 [5]
(Cry2Ab)
Cry2Ab 0.5 120 240 [5]
APHIS-98R
CrylAc - - >100 [7]
(CrylAc)
CrylAa - - >100 [7]
CrylAb - - >100 [7]
No significant
Cry2Aa - - Cross- [718]

resistance

Experimental Protocols

Accurate and reproducible data are the foundation of reliable cross-resistance analysis. The
following are detailed methodologies for key experiments.

Diet Bioassay for LC50 and RR Determination

This protocol is used to determine the concentration of a Cry toxin that is lethal to 50% of a test
population of insect larvae.

 Insect Rearing: Maintain susceptible and resistant insect colonies under controlled laboratory
conditions (e.g., 27£1°C, 65+5% relative humidity, 14:10 h light:dark photoperiod).

o Toxin Preparation: Prepare a stock solution of the purified Cry toxin in a suitable buffer (e.qg.,
50 mM sodium carbonate, pH 10.5). Make serial dilutions to obtain a range of concentrations
to be tested.

o Diet Preparation: Prepare an artificial insect diet according to a standard recipe for the
species being tested.
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e Toxin Incorporation: While the diet is still liquid and has cooled to approximately 50-60°C,
add the appropriate volume of each toxin dilution to a known volume of diet to achieve the
desired final concentrations. Mix thoroughly. An equal volume of buffer is added to the
control diet.

o Assay Setup: Dispense the toxin-incorporated diet into the wells of a multi-well bioassay tray
(e.g., 1 ml per well). Allow the diet to solidify.

o Larval Infestation: Place one neonate larva into each well. Seal the trays with a breathable,
self-adhesive cover.

 Incubation: Incubate the bioassay trays under the same controlled conditions used for insect
rearing.

o Data Collection: After 7 days, record the number of dead larvae at each toxin concentration.
Larvae that are unable to move when prodded are considered dead.

o Data Analysis: Analyze the mortality data using probit analysis to calculate the LC50 values
and their 95% fiducial limits for both susceptible and resistant strains. The resistance ratio
(RR) is then calculated by dividing the LC50 of the resistant strain by the LC50 of the
susceptible strain.

Brush Border Membrane Vesicle (BBMV) Binding Assay

This assay is used to investigate the binding characteristics of Cry toxins to their receptors in
the insect midgut.

o BBMV Preparation:

[e]

Dissect the midguts from last-instar larvae on ice.

o Homogenize the midgut tissue in a cold buffer (e.g., 300 mM mannitol, 5 mM EGTA, 17
mM Tris-HCI, pH 7.5) containing protease inhibitors.

o Perform a series of differential centrifugation steps to enrich for the brush border
membrane fraction. A common method involves MgCI2 precipitation of non-BBMV
membranes.
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o Resuspend the final BBMV pellet in a suitable buffer and determine the protein
concentration (e.g., using the Bradford assay).

o Toxin Labeling: Label the purified Cry toxin with a radioactive isotope (e.g., 2°l) or a hon-
radioactive tag (e.g., biotin).

e Binding Reaction:

o In a microcentrifuge tube, incubate a fixed amount of BBMV protein (e.g., 20 pug) with a
labeled Cry toxin in a binding buffer (e.g., PBS containing 0.1% BSA).

o For saturation binding experiments, use increasing concentrations of the labeled toxin.

o For competition binding experiments, use a fixed concentration of the labeled toxin and
increasing concentrations of an unlabeled competitor toxin.

» Separation of Bound and Free Toxin: Centrifuge the reaction mixture at high speed (e.g.,
14,000 x g for 10 minutes) to pellet the BBMV with the bound toxin.

e Quantification:
o Carefully remove the supernatant containing the free toxin.

o Measure the amount of label in the pellet (bound toxin) using a gamma counter (for 123[) or
a colorimetric assay (for biotin).

o Data Analysis: Analyze the binding data using software such as LIGAND to determine the
binding affinity (Kd) and the concentration of binding sites (Bmax).

Visualizing Key Processes

Understanding the molecular interactions and experimental procedures is enhanced through
visual diagrams.
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Caption: Sequential binding model of Cry toxin mode of action.
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Caption: Signaling pathway model of Cry toxin-induced apoptosis.
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Caption: Experimental workflow for BBMV binding assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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